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Introduction: Phentermine is a sympathomimetic amine approved for short-term management

of obesity. It primarily acts as an appetite suppressant by stimulating the release of

neurotransmitters such as norepinephrine, dopamine, and serotonin in the hypothalamus.[1][2]

[3] In preclinical research, diet-induced obese (DIO) mice are a common model to study the

efficacy and mechanism of anti-obesity drugs like phentermine. This document provides a

detailed protocol for the administration of phentermine to DIO mice, based on established

methodologies.
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Parameter Study 1 Study 2 Study 3

Mouse Strain C57BL/6 Male Albino Mice C57BL/6

Diet for Obesity

Induction

60% high-fat diet

(HFD)

Not specified (Normal

lab mice)

60% high-fat diet

(HFD)

Duration of HFD 4 weeks Not applicable Not specified

Phentermine Dosage 5 mg/kg/day[4] 0.3 mg/kg/day[5][6]
10 mg/kg/day (in

combination)[7][8]

Administration Route Oral gavage[4] Oral gavage[5][6]
Intraperitoneal (i.p.)

injection[8]

Treatment Duration 8 weeks[4] 4 weeks[5][6] 21 days[7][8]

Effect on Body Weight

Significant reduction

compared to HFD

control[4]

Significant drop in

body weight[5][6]

Significant reduction

alone and in

combination with

Liraglutide[7][8]

Effect on Food Intake

Significant reduction

compared to HFD

control[4]

Considerable drop in

daily food

consumption[5][6]

Not specified

Effect on Fat Mass

Reduction in total,

visceral, and

subcutaneous fat[4]

Reduction in

epididymal fat pad

weight[5][6]

Not specified

Experimental Protocols
Induction of Diet-Induced Obesity (DIO)
This protocol describes the induction of obesity in mice using a high-fat diet.

Materials:

6-week-old male C57BL/6 mice[4]

Standard chow diet (10% fat)[4]
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High-fat diet (HFD) (60% fat)[4]

Animal caging with controlled environment (12-h light/dark cycle, 25°C, 50-60% humidity)[4]

Procedure:

Acclimatize 6-week-old male C57BL/6 mice for one week with free access to a standard

chow diet and water.[4]

After acclimatization, switch the diet of the experimental group to a 60% high-fat diet.[4]

Maintain the control group on the standard 10% fat chow diet.[4]

Continue the respective diets for a minimum of 4 weeks to induce a significant increase in

body weight and fat accumulation in the HFD group compared to the control group.[4]

Monitor body weight and food intake weekly.

Phentermine Administration
This protocol details the preparation and administration of phentermine to DIO mice.

Materials:

Phentermine hydrochloride (or equivalent)

Vehicle (e.g., sterile water, saline, or 0.5% Tween 80 in distilled water[5])

Oral gavage needles or intraperitoneal injection supplies

Animal scale

Procedure:

A. Preparation of Phentermine Solution:

Calculate the required amount of phentermine based on the desired dosage (e.g., 5

mg/kg/day) and the average body weight of the mice.
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For oral administration, pulverize a phentermine tablet and emulsify it in a suitable vehicle

like Tween 80, then dilute with distilled water to the final concentration.[5]

For intraperitoneal injection, dissolve phentermine hydrochloride in sterile saline.

B. Administration:

Weigh each mouse to determine the precise volume of the phentermine solution to be

administered.

Administer the calculated dose of phentermine or vehicle control to the respective groups.

Oral Gavage: Administer the solution carefully into the esophagus using a flexible oral

feeding needle.[4][5]

Intraperitoneal Injection: Inject the solution into the peritoneal cavity.[8]

Administer the treatment once daily, typically in the morning.[4][5][8]

Continue the treatment for the planned duration of the study (e.g., 4-8 weeks).[4][5]

Monitor body weight, food intake, and any adverse effects throughout the treatment period.
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Caption: Phentermine's mechanism of action in the hypothalamus.
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Caption: Experimental workflow for phentermine studies in DIO mice.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1262140?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phentermine Dosage Appetite SuppressionInduces Body Weight ReductionLeads to Fat Mass ReductionContributes to

Click to download full resolution via product page

Caption: Logical relationship of phentermine's effects on obesity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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